Cas no 2091144-35-1 (trans-2-(2,2,2-trifluoroethyl)aminocyclobutan-1-ol)
2091144-35-1 structure
Product Name:trans-2-(2,2,2-trifluoroethyl)aminocyclobutan-1-ol
CAS No:2091144-35-1
MF:C6H10F3NO
MW:169.144912242889
CID:5040810
Update Time:2023-11-22
trans-2-(2,2,2-trifluoroethyl)aminocyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
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- trans-2-[(2,2,2-trifluoroethyl)amino]cyclobutan-1-ol
- (1R,2R)-2-(2,2,2-trifluoroethylamino)cyclobutan-1-ol
- trans-2-(2,2,2-trifluoroethyl)aminocyclobutan-1-ol
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- Inchi: 1S/C6H10F3NO/c7-6(8,9)3-10-4-1-2-5(4)11/h4-5,10-11H,1-3H2/t4-,5-/m1/s1
- InChI Key: UJOGBGFWDPNFNF-RFZPGFLSSA-N
- SMILES: FC(CN[C@@H]1CC[C@H]1O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 136
- XLogP3: 0.8
- Topological Polar Surface Area: 32.299
trans-2-(2,2,2-trifluoroethyl)aminocyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T311881-100mg |
trans-2-[(2,2,2-trifluoroethyl)amino]cyclobutan-1-ol |
2091144-35-1 | 100mg |
$ 135.00 | 2022-06-02 | ||
| TRC | T311881-500mg |
trans-2-[(2,2,2-trifluoroethyl)amino]cyclobutan-1-ol |
2091144-35-1 | 500mg |
$ 570.00 | 2022-06-02 | ||
| TRC | T311881-1g |
trans-2-[(2,2,2-trifluoroethyl)amino]cyclobutan-1-ol |
2091144-35-1 | 1g |
$ 865.00 | 2022-06-02 |
trans-2-(2,2,2-trifluoroethyl)aminocyclobutan-1-ol Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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